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Compound of Interest

Compound Name: Pentane-d12

CAS No.: 2031-90-5

Cat. No.: B1360251

Get Quote

Executive Summary
Pentane-d12 (

) is a specialized, high-cost deuterated solvent that occupies a critical niche in advanced
organic synthesis and materials science. Unlike ubiquitous solvents (e.g.,

, DMSO-

), Pentane-d12 is rarely used for routine characterization. Instead, it is the "solvent of last
resort" for observing highly reactive, electrophilic organometallic species that coordinate to
ethers or arenes, and for specific neutron scattering applications requiring precise contrast
matching.

This guide details the technical rationale for deploying Pentane-d12, focusing on its non-

coordinating nature, low-temperature capabilities, and role in Small-Angle Neutron Scattering

(SANS).

Part 1: The Physicochemical Edge[1]
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To understand the application of Pentane-d12, one must first analyze its physical profile

relative to its proteo-counterpart and common alternatives.

Table 1: Comparative Physicochemical Properties[1][2]
Property Pentane- Pentane- Significance in

Synthesis

Boiling Point 36.1 °C ~35.5 °C

Extremely volatile;

requires cold handling

to prevent isotopic

loss.

Melting Point -129.8 °C ~-130 °C

Critical: Enables NMR

studies at -100 °C to

-120 °C for trapping

transient

intermediates.

Dielectric Constant 1.84 ~1.84

Non-polar; will not

stabilize ionic

transition states.[1]

Coordination Ability Negligible Negligible

Primary Utility: Does

not bind to Lewis

acidic metal centers

(unlike THF, Et2O, or

even Benzene).[1]

Residual Signal (

)
N/A ~0.9-1.3 ppm

Clean window in the

aromatic and olefinic

regions.[1]

Part 2: Application in Organometallic Synthesis[1]
The "Naked" Solvent for Reactive Intermediates
In the synthesis of highly electrophilic cationic metal complexes (e.g., Group 4 metallocenes,

silylium ions), standard solvents interfere:

Ethers (THF,
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): Coordinate strongly, quenching the Lewis acidity.[1]

Arenes (

, Toluene-

): Can form

-arene complexes or undergo C-H activation.[1]

Halocarbons (

): Can undergo oxidative addition or halide abstraction.[1]

Pentane-d12 is chemically inert.[1] It provides a medium where the "true" solution structure of

a coordinatively unsaturated complex can be observed without solvent artifacts.[1]

Protocol: Low-Temperature Trapping of Intermediates
Objective: Characterize a T-shaped, 14-electron Pd(II) intermediate unstable above -80 °C.

Preparation: In an Argon-filled glovebox, dissolve the precursor in Pentane-d12 pre-cooled

to -35 °C (glovebox freezer).

Transfer: Use a pre-cooled J-Young NMR tube.

Sealing: Seal the J-Young valve tightly. Note: Pentane-d12 expands significantly upon

warming; never fill >60% volume if warming to RT is expected.

Measurement: Transfer immediately to an NMR probe pre-cooled to -100 °C.

Result: The aliphatic region will contain the solvent residual peak, but the hydride/olefinic

regions (typical for organometallics) remain clear, allowing detection of agostic interactions

often masked by coordinating solvents.[1]

Part 3: Polymer Science & Neutron Scattering
(SANS)[1]
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In polymer physics, Pentane-d12 is not just a solvent but a contrast tool.[1] Small-Angle

Neutron Scattering (SANS) relies on the difference in scattering length density (SLD) between

the polymer and the solvent.[1]

Mechanism: Contrast Matching
To determine the radius of gyration (

) of a specific polymer chain within a complex mixture (e.g., a micelle or aggregate),
researchers use "Zero Average Contrast" methods.[1]

Scenario: A mixture of protonated and deuterated polymers.[1]

Role of Pentane-d12: By mixing Pentane-d12 and Pentane-h12, the solvent's SLD can be

tuned to match one component of the polymer blend, effectively making it "invisible" to

neutrons. This isolates the scattering signal of the target chain.[1]

Figure 1: SANS Contrast Matching Logic
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Experimental Goal:
Analyze Polymer Structure
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Yes

Need to see
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(High Contrast)

Max Contrast
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(High Contrast)

Max Contrast

Contrast Matching:
Mix d12/h12 to mask
specific components

Advanced Analysis

Click to download full resolution via product page

Caption: Logic flow for selecting isotopic solvent blends in SANS experiments to isolate

structural data of specific polymer components.
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Part 4: Operational Protocols & Handling
Warning: Pentane-d12 is expensive (~$200/g) and highly volatile.[1] Improper handling leads

to rapid financial loss.[1]

The "Cold Chain" Handling Protocol[1]
Storage: Store the ampoule/bottle at +4 °C or lower.

Dispensing:

Never pipette Pentane-d12 at room temperature in an open vessel.[1] The vapor pressure

(500+ mmHg at 25 °C) causes dripping and rapid evaporation.[1]

Technique: Cool the receiving vessel (NMR tube) and the syringe.[1]

Recovery (Mandatory for Cost Control):

After the experiment, do not discard.

Connect the NMR tube to a high-vacuum line equipped with a liquid nitrogen trap.[1]

Vacuum Transfer: Distill the Pentane-d12 from the sample back into a storage vessel

(containing activated 4Å molecular sieves) cooled to -78 °C.

Validation: Check

NMR of recovered solvent to ensure no volatile sample contaminants co-distilled.[1]

Part 5: Decision Logic for Solvent Selection
When should you incur the cost of Pentane-d12?

Figure 2: Solvent Selection Decision Tree
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Select NMR Solvent
Is sample

Lewis Acidic?

Does it react
with C-Cl bonds?

Yes (Sensitive)

Use THF-d8 / Et2O

No (Robust)

Is sample stable
at > 0°C?

USE PENTANE-D12No (Need Low T)

Yes (Extreme Inertness)

Does it react
with Arenes?

Yes

Use CD2Cl2 / CDCl3

No

Yes

Use C6D6 / Toluene-d8

No

Click to download full resolution via product page

Caption: Decision matrix for determining when the non-coordinating, chemically inert properties

of Pentane-d12 are strictly necessary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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